Cas no 80438-67-1 (3,5-di-tert-butyl chlorobenzene)

• Product Name: 3,5-di-tert-butyl chlorobenzene
• CAS No: 80438-67-1
• MF: C₁₄H₂₁Cl
• MW: 224.769543409348
• CID: 861757
• PubChem ID: 144923
• Update Time: 2025-04-19

3,5-di-tert-butyl chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 3,5-di-tert-butyl chlorobenzene
• 1,3-ditert-butyl-5-chlorobenzene
• 80438-67-1
• Benzene, 1-chloro-3,5-bis(1,1-dimethylethyl)-
• DTXSID00230320
• SCHEMBL10183607
• 1,3-Di-tert-butyl-5-chlorobenzene

• Inchi： 1S/C14H21Cl/c1-13(2,3)10-7-11(14(4,5)6)9-12(15)8-10/h7-9H,1-6H3
• InChI Key： UMPNQCBQSXTKID-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 224.1331784g/mol
• Monoisotopic Mass: 224.1331784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų